Cas no 70954-71-1 (1-Octyn-4-ol, 4-methyl-, (4R)-)

• Product Name: 1-Octyn-4-ol, 4-methyl-, (4R)-
• CAS No: 70954-71-1
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 546353
• PubChem ID: 12884302
• Update Time: 2025-04-19

1-Octyn-4-ol, 4-methyl-, (4R)- Chemical and Physical Properties

Names and Identifiers

• 1-Octyn-4-ol, 4-methyl-, (4R)-
• (4R)-4-methyloct-1-yn-4-ol
• 70954-71-1
• DTXSID80512277
• SCHEMBL10870980

• Inchi： 1S/C9H16O/c1-4-6-8-9(3,10)7-5-2/h2,10H,4,6-8H2,1,3H3/t9-/m0/s1
• InChI Key： VWNNGOBVFMFPNE-VIFPVBQESA-N
• SMILES： O[C@@](C)(CC#C)CCCC

Computed Properties

• Exact Mass: 140.12018
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23